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Compound of Interest

Compound Name: Quercetin 3-Caffeylrobinobioside

Cat. No.: B15593868

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document presents a series of hypotheses on the mechanism of
action of Quercetin 3-Caffeylrobinobioside. Due to a lack of direct experimental studies on
this specific molecule, the proposed mechanisms are extrapolated from the known biological
activities of its constituent components: quercetin, caffeic acid, and the robinobioside moiety.
This guide is intended to serve as a foundation for future research.

Introduction

Quercetin 3-Caffeylrobinobioside (CAS: 957110-26-8; Molecular Formula: C36H36019) is a
complex flavonoid glycoside. It is structurally composed of a quercetin aglycone, a robinobiose
disaccharide (rhamnose and galactose), and a caffeyl group. While its parent compound,
quercetin, is one of the most extensively studied flavonoids with a wide range of biological
activities, Quercetin 3-Caffeylrobinobioside itself remains largely uninvestigated.

This technical guide aims to construct a theoretical framework for the mechanism of action of
Quercetin 3-Caffeylrobinobioside. By dissecting the known functions of its components, we
can propose plausible signaling pathways and cellular effects that may be modulated by this
compound. These hypotheses can guide the design of future experimental protocols to validate
its therapeutic potential.

Component Analysis
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The biological activity of Quercetin 3-Caffeylrobinobioside is likely a composite of the
activities of its core components, with potential modifications in bioavailability, solubility, and
potency conferred by their conjugation.

Quercetin: The Bioactive Core

Quercetin is a potent antioxidant and anti-inflammatory agent with pleiotropic effects on cellular
signaling.[1] Its mechanisms of action are multifaceted and include:

o Antioxidant Activity: Quercetin directly scavenges reactive oxygen species (ROS) and
reactive nitrogen species (RNS), and chelates metal ions, thereby preventing oxidative
damage to lipids, proteins, and DNA.[2] It can also enhance the endogenous antioxidant
defense system by upregulating enzymes like superoxide dismutase (SOD), catalase (CAT),
and glutathione peroxidase (GSH-Px).[1]

» Anti-inflammatory Activity: Quercetin inhibits the production of pro-inflammatory cytokines
such as TNF-q, IL-13, and IL-6 by modulating key signaling pathways like Nuclear Factor-
kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK).[1]

» Anti-cancer Activity: In vitro and in vivo studies have shown that quercetin can inhibit cancer
cell proliferation, induce apoptosis, and suppress angiogenesis and metastasis. It modulates
pathways including PI3K/Akt, Wnt/[3-catenin, and p53.[3]

» Cardioprotective and Neuroprotective Effects: These are largely attributed to its antioxidant
and anti-inflammatory properties, which protect vascular endothelial cells and neurons from
oxidative stress and inflammation-induced damage.

Caffeic Acid: The Antioxidant Enhancer

The caffeyl group, derived from caffeic acid, is a well-known antioxidant. Its presence is
expected to enhance the overall radical-scavenging capacity of the molecule. The esterification
of flavonoids with phenolic acids like caffeic acid can also modify their lipophilicity, potentially
influencing their interaction with cell membranes and their bioavailability.

Robinobiose: The Modulating Moiety
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The disaccharide robinobiose, attached at the 3-position of quercetin, is likely to significantly
impact the molecule's pharmacokinetic properties. Glycosylation of flavonoids generally
increases their water solubility but can decrease their immediate antioxidant activity compared
to the aglycone. However, the sugar moiety can influence absorption, metabolism, and
distribution in the body. It is plausible that Quercetin 3-Caffeylrobinobioside acts as a
prodrug, being hydrolyzed by gut microbiota or enzymes in the body to release the more active
guercetin aglycone at specific sites.

Hypothesized Mechanisms of Action

Based on the component analysis, we propose the following primary mechanisms of action for
Quercetin 3-Caffeylrobinobioside.

Potent Antioxidant and Anti-inflammatory Effects

We hypothesize that Quercetin 3-Caffeylrobinobioside functions as a powerful anti-
inflammatory agent primarily through the inhibition of the NF-kB signaling pathway. The
quercetin core is the main driver of this activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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